Cas no 6281-12-5 (4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile)
6281-12-5 structure
Product Name:4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
CAS No:6281-12-5
MF:C17H26N2
MW:258.401744365692
CID:1640545
PubChem ID:221576
Update Time:2025-04-21
4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile Chemical and Physical Properties
Names and Identifiers
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- 4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
- NSC6431
- NSC-6431
- 6281-12-5
- DTXSID10278152
-
- Inchi: 1S/C17H26N2/c1-14(12-17(2,3)4)11-16(13-18)19(5)15-9-7-6-8-10-15/h6-10,14,16H,11-12H2,1-5H3
- InChI Key: UECPHRXRENSFNH-UHFFFAOYSA-N
- SMILES: N(C)(C1C=CC=CC=1)C(C#N)CC(C)CC(C)(C)C
Computed Properties
- Exact Mass: 258.20978
- Monoisotopic Mass: 258.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 0.956
- Boiling Point: 366°C at 760 mmHg
- Flash Point: 145°C
- Refractive Index: 1.519
- PSA: 27.03
4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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